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Compound of Interest

Compound Name: 16,17-Dihydroxyviolanthrone

Cat. No.: B089487

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 16,17-
Dihydroxyviolanthrone, a polycyclic aromatic hydrocarbon of significant interest in materials
science and dye chemistry. It details the compound's core chemical properties, established
synthesis protocols, and key chemical transformations.

Core Chemical and Physical Properties

16,17-Dihydroxyviolanthrone is a large, planar molecule composed of a nine-benzene ring
system.[1] Its extended Tt-conjugated structure is fundamental to its electronic properties,
making it a valuable component in the development of organic semiconductors.[1] The
presence of hydroxyl groups at the 16 and 17 positions offers versatile opportunities for
chemical functionalization.[1]

A summary of its key quantitative properties is presented below.
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Property Value Reference
Chemical Formula C34H1604 [1112113114]
Molecular Weight 488.49 g/mol [31[5]

CAS Number 128-59-6 [11[2][4]
HOMO-LUMO Gap ~1.25 eV [1]

Triplet Energy 35.5 kcal/mol [2]

Chemical Synthesis and Experimental Protocols

The synthesis of 16,17-Dihydroxyviolanthrone can be achieved through several established
routes. Below are detailed protocols for two common laboratory-scale methods.

This widely-used industrial method involves the oxidative coupling of a benzanthrone derivative
followed by a reduction step to yield the final dihydroxy product.[1][6]

Experimental Workflow:
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Biphenyl Zanthrone
(Starting Material)

Reagents:
Manganese Dioxide (MnO2)
Concentrated Sulfuric Acid (H2S0a4)

Oxidation Reaction

Oxidized Intermediate
(Violanthrone-16,17-quinone)

Reagent:
Sodium Sulfite (NazS0Os) or
Sodium Hydrogen Sulfite (NaHSOs)

Reduction Reaction

16,17-Dihydroxyviolanthrone
(Final Product)

Click to download full resolution via product page
Caption: Synthesis workflow for 16,17-Dihydroxyviolanthrone.
Methodology:

+ Oxidation: A mixture of biphenyl zanthrone (the raw material), manganese dioxide (oxidant),
and concentrated sulfuric acid (solvent) is prepared.[6] The typical weight ratio of biphenyl
zanthrone to concentrated sulfuric acid is between 1:15 and 1:20, and the ratio of biphenyl
zanthrone to manganese dioxide is between 1:1.5 and 1:2.[6] The reaction is allowed to
proceed to form the oxidized intermediate, violanthrone-16,17-quinone.[1]
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« |solation: The resulting mixed solution is diluted with water and filtered to separate the solid
oxidized intermediate from the sulfuric acid mother liquor.[6]

e Reduction: The isolated intermediate is then mixed with a reducing agent, such as sodium
sulfite or sodium hydrogen sulfite, in an aqueous medium.[1][6] This reaction reduces the
qguinone back to the dihydroxy form, yielding 16,17-Dihydroxyviolanthrone.

« Purification: The final product can be purified through standard techniques such as
recrystallization to achieve high purity.

This method is useful when starting from an ether derivative, such as the more readily available
16,17-dimethoxyviolanthrone dye.[7]

Methodology:

e Preparation: In a round-bottom flask, 16,17-dimethoxyviolanthrone is dissolved in a suitable
solvent, such as dichloromethane.[7]

o Demethylation Reaction: A demethylating agent, such as boron tribromide (BBrs), is added to
the solution. The amount of the demethylating agent is typically 2 to 10 times the molar
amount of the starting material.[7] The reaction mixture is stirred at room temperature for a
sufficient duration to allow for the cleavage of the methyl-ether bonds.

o Workup and Isolation: The reaction is quenched, and the product is isolated through filtration.

 Purification: The crude product is purified, for instance, by recrystallization from ethyl
acetate, to yield pure 16,17-Dihydroxyviolanthrone.[7]

Key Chemical Reactions

The hydroxyl and quinone functionalities of 16,17-Dihydroxyviolanthrone allow for
characteristic chemical transformations, most notably its reversible electrochemical oxidation.

16,17-Dihydroxyviolanthrone can undergo a well-defined, reversible two-electron oxidation to
form violanthrone-16,17-quinone.[2] This property is of significant interest in electrochemistry
and for the development of redox indicators.[1][2]
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Caption: Reversible oxidation-reduction of 16,17-Dihydroxyviolanthrone.

Biological and Material Applications

While primarily investigated for applications in materials science, such as in Organic Field-
Effect Transistors (OFETs) and Organic Photovoltaic (OPV) cells, 16,17-
Dihydroxyviolanthrone also exhibits properties relevant to biological research.[1]

e Fluorescent Properties: The compound is a precursor for fluorescent dyes that absorb and
emit in the red and near-infrared (NIR) regions, making it a candidate for applications in
bioimaging and sensing.[1][2]

o Antioxidant Potential: Its chemical structure allows it to function as a radical scavenger,
suggesting potential for use in studies related to oxidative stress.[2]

e Dye Intermediate: It is a critical intermediate in the production of vat dyes, such as Vat
Brilliant Green, which are used for their high color fastness.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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